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Compound of Interest

Compound Name: 5-Chloro-2-methylpyridine

CAS No.: 72093-07-3

Cat. No.: B1585889 Get Quote

Executive Summary & Critical Isomer Alert
5-Chloro-2-methylpyridine is a specialized heterocyclic building block used primarily in the

synthesis of pharmaceutical intermediates (e.g., kinase inhibitors) and advanced

agrochemicals.[1][2] Unlike its high-volume isomer (2-chloro-5-methylpyridine), this compound

is often sourced as a fine chemical rather than a bulk commodity.[1]

CRITICAL WARNING: The procurement of this molecule is prone to significant error due to

nomenclature similarities.

Target Molecule: 5-Chloro-2-methylpyridine (CAS 72093-07-3)[1]

Common Confusion: 2-Chloro-5-methylpyridine (CAS 18368-64-4) – This is a different

molecule used in Imidacloprid synthesis.[1]

Procurement Directive: Do not rely solely on chemical names in purchase orders. Always

validate using CAS number and structural SMILES (CC1=NC=C(Cl)C=C1).[1][2]

Chemical Identity & Critical Quality Attributes
(CQAs)
To ensure downstream reaction success (typically Suzuki-Miyaura couplings or nucleophilic

substitutions), the material must meet specific purity thresholds regarding isomeric
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contaminants.[1][2]

Physicochemical Profile
Property Specification Relevance

CAS Number 72093-07-3 Primary identifier.[1][3]

Molecular Weight 127.57 g/mol
Stoichiometry calculations.[1]

[2]

Appearance
Colorless to pale yellow

liquid/solid

Darkening indicates oxidation

or N-oxide formation.[1][2]

Boiling Point ~170-172°C (at 760 mmHg)
Distillation purification

parameter.[1][2]

Solubility Soluble in DCM, MeOH, EtOAc
Compatible with standard

organic workups.[1][2]

Impurity Profile & Origins
Understanding the synthesis route of the supplier allows you to predict and test for specific

impurities.[1][2]

Route A: Direct Chlorination of 2-Picoline[1]

Risk:[1][2][3] Low regioselectivity.[1][2]

Major Impurities: 3-chloro-2-methylpyridine, 4-chloro-2-methylpyridine, and polychlorinated

byproducts.[1]

Detection: Requires high-resolution GC (Gas Chromatography).[1][2]

Route B: Sandmeyer Reaction (from 5-amino-2-methylpyridine)[1]

Risk:[1][2][3] Residual diazonium species or hydrolysis products.[1][2]

Major Impurities: 5-hydroxy-2-methylpyridine (phenolic derivative).[1][2]

Detection: HPLC or LC-MS.[1][2][4]
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Commercial Supplier Landscape
Suppliers are categorized by their utility in the drug development lifecycle, from discovery (mg

scale) to pilot (kg scale).[1][2]

Tier 1: Validated Catalog Suppliers (Discovery/Pre-
Clinical)
Best for: Reference standards, gram-scale synthesis, and analytical method development.[2]

Sigma-Aldrich (Merck): High reliability, provides comprehensive CoA (Certificate of Analysis)

including NMR and GC purity.[1][2]

TCI (Tokyo Chemical Industry): Excellent for heterocyclic standards; typically stocks high-

purity (>98%) inventory.[1][2]

Thermo Fisher (Alfa Aesar): Strong logistics network for rapid delivery in North

America/Europe.[1][2]

Tier 2: Specialized Fine Chemical Aggregators (Scale-
Up)
Best for: 100g to 1kg batches.[1][2] These suppliers often source from vetted CMOs but

perform in-house QC.[1]

Combi-Blocks: Known for competitive pricing on heterocycles and transparent stock levels.

[1][2]

Enamine: Excellent for building blocks; often holds stock in the US/EU despite Ukrainian

origins.[1][2]

Ambeed: reliable source for intermediate scale; provides LC-MS data.[1][2]

Tier 3: Strategic Sourcing (Bulk/GMP)
Best for: >10kg batches.[1][2] Requires auditing.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemscene.com/72093-07-3.html?productObj=CS-W005312
https://pubchem.ncbi.nlm.nih.gov/patent/WO-2006006184-A3
https://pubchem.ncbi.nlm.nih.gov/patent/WO-2006006184-A3
https://www.chemscene.com/72093-07-3.html?productObj=CS-W005312
https://pubchem.ncbi.nlm.nih.gov/patent/WO-2006006184-A3
https://www.chemscene.com/72093-07-3.html?productObj=CS-W005312
https://pubchem.ncbi.nlm.nih.gov/patent/WO-2006006184-A3
https://www.chemscene.com/72093-07-3.html?productObj=CS-W005312
https://pubchem.ncbi.nlm.nih.gov/patent/WO-2006006184-A3
https://www.chemscene.com/72093-07-3.html?productObj=CS-W005312
https://pubchem.ncbi.nlm.nih.gov/patent/WO-2006006184-A3
https://www.chemscene.com/72093-07-3.html?productObj=CS-W005312
https://www.chemscene.com/72093-07-3.html?productObj=CS-W005312
https://pubchem.ncbi.nlm.nih.gov/patent/WO-2006006184-A3
https://www.chemscene.com/72093-07-3.html?productObj=CS-W005312
https://pubchem.ncbi.nlm.nih.gov/patent/WO-2006006184-A3
https://www.chemscene.com/72093-07-3.html?productObj=CS-W005312
https://pubchem.ncbi.nlm.nih.gov/patent/WO-2006006184-A3
https://www.chemscene.com/72093-07-3.html?productObj=CS-W005312
https://pubchem.ncbi.nlm.nih.gov/patent/WO-2006006184-A3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecule-Specific CMOs: For multi-kilogram needs, sourcing directly from manufacturers in

India or China is common.[1][2] However, do not buy directly without a third-party audit or a

pre-shipment sample validation.[1][2]

Recommendation: Use a sourcing partner (e.g., MolPort or eMolecules) to anonymize the

initial request and verify the supplier's history of delivering this specific isomer.[1][2]

Analytical Validation Protocol (Self-Validating)
Do not trust the supplier's CoA blindly.[1][2] The following protocol is designed to separate the

target molecule from its likely isomers.

Gas Chromatography (GC) Method for Isomeric Purity
This method is superior to HPLC for separating chloro-picoline isomers due to their volatility.[1]

[2]

Column: DB-624 or equivalent (Intermediate polarity, cyanopropylphenyl dimethyl

polysiloxane).[1][2]

Why: The polarity helps separate isomers based on dipole moments, not just boiling point.

[1][2]

Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).

Inlet: Split ratio 50:1 @ 250°C.

Detector: FID @ 280°C.

Temperature Program:

Hold 60°C for 2 min.

Ramp 10°C/min to 200°C.

Hold 5 min.

Acceptance Criteria: Main peak >98.0% area.[1][2] No single impurity >0.5%.[1][2]
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HPLC Method (For Non-Volatile Impurities)
Use this if the material is synthesized via the Sandmeyer route to detect phenolic impurities.[1]

[2]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5µm, 4.6 x 100mm.[1][2]

Mobile Phase A: Water + 0.1% Formic Acid (or Phosphoric Acid for non-MS).[1][2]

Mobile Phase B: Acetonitrile.[1][2][4]

Gradient: 5% B to 95% B over 15 minutes.

Detection: UV @ 254 nm and 220 nm.[1][2]

Decision & Workflow Diagrams
Supplier Qualification Logic
This diagram illustrates the decision process for selecting a supplier based on synthesis scale

and risk tolerance.[1][2]

Need 5-Chloro-2-methylpyridine Determine Scale

< 100g (R&D)

100g - 5kg (Pilot)

> 5kg (Production)

Tier 1: Sigma/TCI
(High Cost, Low Risk)

Tier 2: Combi-Blocks/Ambeed
(Mod. Cost, Mod. Risk)

Tier 3: Custom CMO
(Low Cost, High Risk)

Internal QC:
GC-FID + H-NMRMandatory Pre-shipment Sample

Click to download full resolution via product page

Caption: Supplier selection logic based on scale and risk. Note the mandatory QC step

regardless of source.

Isomer Verification Workflow
This diagram details the analytical logic to confirm the specific isomer (5-Cl vs. 2-Cl) and purity.
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Incoming Sample
(CAS 72093-07-3)

1H-NMR (CDCl3)

Analyze Coupling Constants

Coupling Matches
2,5-Substituted Pyridine

J values confirm

Coupling Matches
Isomer (e.g., 2-Cl-5-Me)

Mismatch

GC-FID Purity Check

Purity > 98%
Approve for Synthesis Reject / Repurify

Click to download full resolution via product page

Caption: Analytical workflow emphasizing NMR for structural confirmation and GC for purity

quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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